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Compound of Interest

Compound Name: Tristearin

Cat. No.: B179404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of glyceryl

tristearate, with a primary focus on its molecular weight and chemical formula. This document

serves as a critical resource, offering detailed experimental protocols and structured data to

support research and development activities in pharmaceuticals and material science.

Core Physicochemical Data
Glyceryl tristearate, also known as tristearin, is a triglyceride formed from the esterification of

glycerol with three units of stearic acid.[1] It is a common constituent of animal and vegetable

fats and sees wide application in the food, cosmetic, and pharmaceutical industries as a

formulation aid, lubricant, and release agent.[2]

The fundamental properties of glyceryl tristearate are summarized in the table below.
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Property Value Source

Molecular Formula C₅₇H₁₁₀O₆ [1][3][4][5][6][7]

Molecular Weight 891.48 g/mol [1][3][4][5][6][7]

CAS Number 555-43-1 [1][3][4][6][7]

Appearance
White, microfine crystalline

powder
[2][3][7]

Melting Point 72-75 °C (β-form) [3][7]

Boiling Point 260 °C [3][7]

Logical Pathway: From Synthesis to Molecular
Identity
The following diagram illustrates the logical relationship between the synthesis of glyceryl

tristearate from its precursors and the resulting molecular formula and weight.
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Reactants

Process

Products

Molecular Properties

Glycerol
(C₃H₈O₃)

Esterification

Stearic Acid (x3)
(C₁₈H₃₆O₂)

Glyceryl Tristearate

yields

Water (x3)
(H₂O)

by-product

Formula:
C₅₇H₁₁₀O₆

has

Molecular Weight:
891.48 g/mol

determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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